2-[5-(5-methylfuran-2-yl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide

• IUPAC Name: 2-[5-(5-methylfuran-2-yl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide
• InChI: InChI=1S/C27H19N5O3S3/c1-16-12-13-20(35-16)19-14-36-24-22(19)25(34)32(18-10-6-3-7-11-18)27(30-24)37-15-21(33)28-26-29-23(38-31-26)17-8-4-2-5-9-17/h2-14H,15H2,1H3,(H,28,31,33)
• InChI Key: ZURTUDGPVHXKOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CSC3=C2C(=O)N(C(=N3)SCC(=O)NC4=NSC(=N4)C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C27H19N5O3S3
• Molecular Weight: 557.7 g/mol
• CAS No.: 670273-79-7

Description

2-[5-(5-methylfuran-2-yl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide is a useful research compound. Its molecular formula is C27H19N5O3S3 and its molecular weight is 557.66. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

This compound and its derivatives are synthesized to explore their therapeutic potential, particularly as antimicrobial and antitumor agents. One study focused on the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide 3 (BPTES) analogs as glutaminase inhibitors, aiming to identify more potent inhibitors with improved drug-like properties. These analogs showed promise in inhibiting P493 human lymphoma B cells in vitro and in mouse xenograft models, highlighting their potential in cancer treatment (Shukla et al., 2012).

Antimicrobial and Antitumor Activities

Another significant application is in antimicrobial and antitumor activities. For instance, a series of new thiazolidin-4-one derivatives were synthesized to assess their antimicrobial efficacy against various bacterial and fungal strains, demonstrating a potential for treating infections (Baviskar et al., 2013). Additionally, novel thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives were synthesized and evaluated for antitumor activity, showing promising results against several human cancer cell lines, suggesting a potential for development into anticancer drugs (Hafez & El-Gazzar, 2017).

Structural Insights from Crystallography

Crystallographic studies of related compounds provide insights into their molecular conformations, which is crucial for understanding their interactions with biological targets. For example, the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate and its analogs revealed a folded conformation about the thioacetamide bridge, offering valuable information for drug design (Subasri et al., 2016).